Cas no 1260231-06-8 (17β-Estradiol-d3 3-β-D-Glucuronide)

1260231-06-8 structure
Product Name:17β-Estradiol-d3 3-β-D-Glucuronide
CAS No:1260231-06-8
Molecular Formula:C24H32O8
Molecular Weight:448.50608
CID:1061426
17β-Estradiol-d3 3-β-D-Glucuronide Properties
Names and Identifiers
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- 17β-Estradiol-d3 3-β-D-Glucuronide
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[[(8R,9S,13S,14S,17S)-16,16,17-trideuterio-17-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid
-
Computed Properties
- Exact Mass: 451.22900
Experimental Properties
- LogP: 1.17460
- PSA: 136.68000
17β-Estradiol-d3 3-β-D-Glucuronide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AE39975-5mg |
17β-Estradiol-d3 3-β-D-Glucuronide |
1260231-06-8 | 5mg |
$3968.00 | 2024-04-20 | ||
TRC | E888012-0.5mg |
17β-Estradiol-d3 3-β-D-Glucuronide |
1260231-06-8 | 0.5mg |
$ 405.00 | 2022-06-05 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-496804-0.5 mg |
17β-Estradiol-d3 3-β-D-Glucuronide, |
1260231-06-8 | 0.5 mg |
¥4,813.00 | 2023-07-11 |
17β-Estradiol-d3 3-β-D-Glucuronide Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:1260231-06-8)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
17β-Estradiol-d3 3-β-D-Glucuronide Related Literature
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Ming Zhang RSC Adv., 2015,5, 26521-26529
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Hua-Jie Lai,Guang-Guo Ying,Yi-Bing Ma,Zhi-Feng Chen,Feng Chen,You-Sheng Liu Environ. Sci.: Processes Impacts, 2014,16, 558-566
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Hea Ok Kim,Hye Won Baek,Hyung Ryong Moon,Dae-Kee Kim,Moon Woo Chun,Lak Shin Jeong Org. Biomol. Chem., 2004,2, 1164-1168
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N. Y. Adly,H. Hassani,A. Q. Tran,M. Balski,A. Yakushenko,A. Offenhäusser,D. Mayer Soft Matter, 2017,13, 6297-6303
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Hung-Chih Chang,Kun-Yu Lai,Yu-An Dai,Hsin-Hua Wang,Chin-An Lin,Jr-Hau He Energy Environ. Sci., 2011,4, 2863-2869
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Cong Xu,Alexander M. Kirillov,Yubo Shu,Yan Liu,Lirong Guo,Lizi Yang,Wei Dou,Wei Liu,Chunyang Chen,Xin Huang,Jiayao Zhang,Weisheng Liu CrystEngComm, 2016,18, 1190-1199
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Meihua Yu Chem. Soc. Rev., 2023,52, 5172-5254
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Roger E. Luckham,John D. Brennan Analyst, 2010,135, 2028-2035
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroid glucuronide conjugates
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid glucuronide conjugates
1260231-06-8 (17β-Estradiol-d3 3-β-D-Glucuronide) Related Products
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